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Compound of Interest

Compound Name: 1,8-Dibromooctane

Cat. No.: B1199895

Essential Safety and Handling Guide for 1,8-
Dibromooctane

This guide provides immediate safety, handling, and disposal protocols for 1,8-
Dibromooctane, tailored for research, scientific, and drug development professionals. The
following procedures are designed to ensure a safe laboratory environment and minimize risks
associated with the handling of this chemical.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1,8-
Dibromooctane.
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Property Value Source
Molecular Formula C8H16Br2 [1112]
Molecular Weight 272.02 g/mol [21[31[4]
CAS Number 4549-32-0 [2][4]1[5]
Appearance C.:Ieér colorless to pale yellow (1EI7]
liquid
Odor Odorless [1][6]
Melting Point 12-16°C/53.6 - 60.8 °F [31[61[8]
Boiling Point 270 -272°C/518-521.6 °F 31161
@ 760 mmHg
Flash Point >112°C/>233.6 °F [6]
Specific Gravity 1.460 [6]
Vapor Density 9.37 [6]
LD50 Oral (Rat) 4,984 mg/kg
LD50 Dermal (Rabbit) 8,880 mg/kg

Personal Protective Equipment (PPE)

When handling 1,8-Dibromooctane, the following personal protective equipment is mandatory

to ensure personal safety and prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A full-
length face shield is also recommended.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4][9]

Inspect gloves before use and use proper glove removal technique to avoid skin contact.[3]

o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and a chemical-resistant

apron to prevent skin contact.[5]
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» Respiratory Protection: Use a vapor respirator. Ensure it is a MSHA/NIOSH-approved or
equivalent respirator.[4][5]

Operational and Disposal Plans

Adherence to the following step-by-step procedures for handling, storage, and disposal is
critical for maintaining a safe laboratory environment.

Handling Procedures

e Ventilation: Always handle 1,8-Dibromooctane in a well-ventilated area, preferably in a
chemical fume hood.[5]

» Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[5][6] Do not breathe vapors or spray mist.[5]

o Safe Practices: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
after handling.[4]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Storage Procedures

» Container: Keep the container tightly closed in a dry and well-ventilated place.[5][6]
o Temperature: Store at room temperature in the original container.[5]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][6]

Disposal Plan

o Waste Disposal: Dispose of 1,8-Dibromooctane and any contaminated materials in
accordance with federal, state, and local regulations.[5] This should be done through a
licensed disposal company.[3]

o Contaminated Packaging: Empty containers should be taken for local recycling, recovery, or
waste disposal and should not be reused.[5]
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Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.[5]

» In Case of Skin Contact: Wash off immediately with soap and plenty of water, removing all
contaminated clothing and shoes.[5] If skin irritation occurs, get medical advice/attention.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation
persists, get medical advice/attention.[5][6]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Obtain medical attention.[1][5][6]

Spill Response Workflow

The following diagram outlines the procedural flow for managing a 1,8-Dibromooctane spill.
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Immediate Actions

1. Evacuate Area & Alert Others

2. Remove Ignition Sources

3. Ensure Adequate Ventilation

Containme% & Cleanup

4. Don Appropriate PPE

l

5. Contain Spill with Inert Material

l

6. Collect Absorbed Material

Disposal & Decontamination

7. Place in Chemical Waste Container

8. Decontaminate Spill Area

9. Dispose of Waste via Licensed Company

Click to download full resolution via product page

Workflow for managing a 1,8-Dibromooctane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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